5-Bromo-4-chloropicolinonitrile
Overview
Description
Scientific Research Applications
-
Synthesis and Chemical Transformation
- Application : 4-Bromo-2-chlorotoluene, a compound related to 5-Bromo-4-chloropicolinonitrile, has been synthesized using a method involving reduction, diazotization, and Sandmeyer reaction.
- Method : The method involves reduction, diazotization, and Sandmeyer reaction.
- Results : This provides an insight into the chemical transformation possibilities of bromo-chloro nitriles.
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Photosynthesis Inhibition Studies
- Application : Compounds similar to 5-Bromo-4-chloropicolinonitrile, like bromoxynil, have been studied for their effects on photosynthesis, particularly their impact on CO2 fixation and fluorescence properties in plants.
- Method : The method involves studying the impact of these compounds on CO2 fixation and fluorescence properties in plants.
- Results : The results of these studies are not specified in the source.
-
Herbicide Resistance in Transgenic Plants
- Application : Research on bromoxynil, a related compound, demonstrates how transgenic plants can be engineered for resistance to herbicides.
- Method : The method involves engineering transgenic plants for resistance to herbicides.
- Results : The results could have implications for the use of 5-Bromo-4-chloropicolinonitrile in agricultural settings.
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Metabolic Studies
- Application : Studies on similar compounds provide insights into the metabolic pathways and transformation products in biological systems.
- Method : The method involves studying the metabolic pathways and transformation products in biological systems.
- Results : This is crucial for understanding the environmental and health impacts of these chemicals.
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Herbicide Assays in Biological Specimens
- Application : The detection and measurement of related benzonitrile herbicides, like bromoxynil, in various biological specimens are important for diagnosing acute poisoning.
- Method : The method involves detecting and measuring related benzonitrile herbicides in various biological specimens.
- Results : This can also be relevant for monitoring and managing the safety aspects of 5-Bromo-4-chloropicolinonitrile.
- Radiosensitizers
- Application : Molecules similar to 5-Bromo-4-chloropicolinonitrile have been proposed as radiosensitizers . Radiosensitizers are drugs that make tumor cells more sensitive to radiation therapy, thereby enhancing the effectiveness of the treatment .
- Method : The method involves studying the effects of these molecules on tumor cells when exposed to radiation .
- Results : The results could potentially lead to more effective radiation therapies for cancer .
- Radiosensitizers
- Application : Molecules similar to 5-Bromo-4-chloropicolinonitrile have been proposed as radiosensitizers . Radiosensitizers are drugs that make tumor cells more sensitive to radiation therapy, thereby enhancing the effectiveness of the treatment .
- Method : The method involves studying the effects of these molecules on tumor cells when exposed to radiation .
- Results : The results could potentially lead to more effective radiation therapies for cancer .
Safety And Hazards
properties
IUPAC Name |
5-bromo-4-chloropyridine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrClN2/c7-5-3-10-4(2-9)1-6(5)8/h1,3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXTOPSRIDSCHBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=C1Cl)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.45 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-chloropicolinonitrile | |
CAS RN |
1256790-41-6 |
Source
|
| Record name | 5-bromo-4-chloropyridine-2-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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